Abstract Evaluation of the concrete behavior in elevated temperatures is important in terms of first, structural construction safety under specified loadings, and second, measuring the loading capacity to continue operation. Furthermore, concrete behavior at high temperatures is strongly affected by microstructure. The calcium silicate hydrate (C–S–H), a nanostructure which is produced by hydration of cement paste, plays a significant role in enhancing the concrete strength under the impression of thermal fluctuations. Hence, this study investigates the microstructural performance of concrete exposed to high temperatures with a special focus on C–S–H nanostructure. Accordingly, 300 samples were cured for 1, 3, 7, 14, and 28 days in a moist room and then exposed to temperature range of 25–900°C for 2 h to investigate changes in their weight, length, compressive strength, and cracking behavior. Besides evaluating the microstructural behavior of the specimens in different temperatures, several techniques such as SEM, EDX, and XRD have been employed. Based on the results, any changes in the samples’ length, weight, and compressive strength depend on the C–S–H nanostructure behavior. In fact, following water decomposition from the C–S–H nanostructure at 900°C, the structure is partially converted to porous ceramic. These structural changes have caused a decline of 79–100% of the compressive strength. The compressive strength has decreased from 27.6 MPa to about 6 MPa. Also, the weight loss percentage of 28-days-old sample at this temperature was 18.84%. Based on the SEM and XRD results, this decline under high temperature arises due to the collapse of C–S–H nanostructure and formation of calcium oxide in the cement structure.

The isothermal compressions of as-forged Ti-10V-2Fe-3Al alloy at the deformation temperature range of 948–1,123 K and the strain rates in the range of 0.001–10 s−1 with a height reduction of 60% were conducted on a Gleeble-3500 thermo-mechanical simulator. The flow behaviors show nonlinear sensitivity to strain, strain rate and temperature. Based on the experimental data, an artificial neural network (ANN) with back-propagation algorithm was developed to deal with the complex deformation behavior characteristics. In the present ANN model, strain, strain rate and temperature were taken as inputs, and flow stress as output. A comparative study on the constitutive relationships based on regression and ANN methods was conducted. According to the predicted and experimental results, the predictabilities of the two models have been evaluated in terms of correlation coefficient (R) and average absolute relative error (AARE). The R-value and the AARE-value at strain of 0.5 from the ANN model is 0.9998 and 0.572%, respectively, better than 0.9902 and 6.583% from the regression model. The predicted strain–stress curves outside of experimental conditions indicate similar characteristics with experimental curves. The results have sufficiently articulated that the well-trained ANN model with back-propagation algorithm has excellent capability to deal with the complex flow behaviors of as-forged Ti-10V-2Fe-3Al alloy.

The presence of potassium oxide (K 2 O) and sodium oxide (Na 2 O) causes high reduction swelling of pellets of Bayan Obo iron concentrate during reduction and thus affects the permeability of blast gases during blast furnace operations. The influencing mechanism of K 2 O and Na 2 O on the swelling behavior of reduction reactions (1) Fe 2 O 3 → Fe 3 O 4 , (2) Fe 3 O 4 → Fe x O, and (3) Fe x O → Fe was researched by adding (K 2 O + Na 2 O) to Australian fine ore briquettes. The mineral composition and structure of the briquettes, as well as the reduction swelling after the three reactions coupled with the morphology and lattice parameters of the reduced products, were studied. From the results, the swelling index with 0.6% (K 2 O + Na 2 O) added was 8.52%, 7.91%, and 33.81%, respectively, and without were 12.36%, 3.27%, and 12.61%, respectively, for the three reactions. The swelling index of the first reaction (Fe 2 O 3 → Fe 3 O 4 ) is reduced because alkali metal suppresses crystal cracking. The swelling mainly occurs at the third stage (Fe x O → Fe), because K 2 O and Na 2 O enhance the oriented growth of iron whiskers, as well as make them smaller. Crystal transformation does not occur at the second stage (Fe 3 O 4 → Fe x O) and the reduction swelling is small, but the swelling index of the briquettes with added with K 2 O and Na 2 O increases (7.91% compared to 3.27%). The main reason is that the alkali metal reduces the melting point of the slag phase and promotes the cascade crystallization of FeO. Therefore, the abnormal swelling of briquettes caused by K and Na is mainly caused by the growth of iron whiskers at the third stage.

Abstract In this article, polyacrylonitrile (PAN) and two kinds of graphene oxide (GO) with different structural properties are blended in dimethyl sulfoxide (DMSO) according to a certain ratio to prepare stable-spinning solution. One kind of GO is purchased, and we call it GO1. The other is a kind of self-made GO with liquid crystal property in solution, which is called GO2. The effects of two kinds of GO on the rheological properties of PAN/GO spinning solution (15 wt%) were studied. The results show that the viscous activation energy of the liquid crystal GO2/PAN blend solution is significantly higher than that of the nonliquid crystal GO1/PAN blend solution. Moreover, the liquid crystal system is more obviously affected by temperature. The structural viscosity index of the liquid crystalline GO2/PAN solution is obviously lower than that of the GO1/PAN solution. It indicates that the existence of liquid crystallinity is beneficial to the spinning of the solution. In the low-frequency region, the addition of GO1 makes the solution more elastic, and the addition of GO2 makes the solution more viscous.

Abstract High-temperature oxidation resistance, hot formability, element distribution, and microstructure of Al-10% Si-(0.5–3.0%)Cu coating were investigated by means of glow discharge spectroscopy, optical microscope, scanning electron microscope, and energy-dispersive spectroscopy. Results show that the addition of Cu can increase high-temperature oxidation resistance above 950°C and improve hot formability so that no crack spreads into substrate steel as hot forming at 33.3% strain. Oxidation film structure is continual and compacting, and Si highly concentrates in the surface layer. The distribution of Cu has skin effect with peaking content 8.2% in the surface layer. After hot stamping, Al and Si diffuse into substrate steel, and Cu diffuses from inner to outer coating. Al–Si–Cu coating has smoother surface, straighter diffusion layer, and finer metal compound than Al–Si coating. Surface and diffusion layers are identified as aluminum oxide, Si-rich, and Cu phase and Al7SiFe2, Al3Fe, and CuAl3, respectively. Al-rich phase and the metal compound are composed of α-Al dissolving Fe, Si, and Cu and Al–Si matrix, Cu3Al, respectively.

Abstract We performed a laboratory investigation at 1,873 K using a MoSi2 furnace to study the effect of refractories on inclusions in 55SiCr suspension spring steel. Three types of crucible materials (Al2O3, MgO·Al2O3, and MgO–CaO) were investigated. The results of this study indicated that SiO2, Al2O3, and MgO·Al2O3 were not suitable for making 55SiCr suspension spring steel. By contrast, MgO–CaO was a perfect choice for producing 55SiCr suspension spring steel. The advantages of using MgO–CaO crucibles to smelt 55SiCr spring steel were summarized in three aspects as follows: (i) the stability of MgO–CaO was quite good; (ii) a MgO–CaO crucible could act as a desulfurizer and dephosphorizer; (iii) finally, a MgO–CaO crucible could simultaneously remove Al2O3 inclusions.

Abstract It is challenging to efficiently prepare bimetallic composites with excellent metallurgical bonding. Here, we present a strategy, the ultrasonic insert casting (UIC) process, to solve this problem. The ultrasound cavitation effectively destroys the oxide film and promotes diffusion in the UIC-prepared steel/aluminum bimetallic castings, resulting in a uniform reaction layer between steel and aluminum. The reaction layer contains FeAl3, Al8Fe2Si, and Al4.5FeSi, and has a higher microhardness than the steel/aluminum matrix, with an average thickness of 8 μm. Moreover, the thickness of the reaction layer increases with the improvement of pouring temperature but the thicker reaction layer (approximately 12 μm) does not bring higher strength. The highest shear strength, about 70 MPa, is approximately three times higher than that without ultrasonic treatment. These results indicate a useful strategy for the low cost and high-efficiency preparation of metallurgical boding bimetallic casting.

Abstract As recent advances in additive manufacturing (AM) technology has grown rapidly over the past decades, a wide range of applications in the various field has been proposed. Especially, large-scale 3D printing technology has emerged as one of the most innovative alternatives to the traditional manufacturing process due to its simple, fast, and cost-efficient features. In this article, we proposed a large-scale hybrid manufacturing equipment of the three-dimensional (3D) printer based on fused deposition modeling (FDM) incorporated with CNC machining. Our manufacturing system is designed to produce a product having dimensions up to 3,000 mm × 4,000 mm × 1,200 mm with an extruder having an extrusion rate of 30 mm·s−1 and nozzle area of 15 mm2 × 15 mm2. We also optimized the operating conditions of our equipment including the shape of the nozzle, the temperature of the heater, and the RPM of the machining tool. The performance of the equipment was confirmed by pilot production via sand-casting. We expect that our hybrid manufacturing system can be widely used to produce various shapes of large-scale mold as a cost-effective alternative to conventional methods in the manufacturing process.

The effect of hold time with 0, 20, and 40 s on in-phase thermomechanical fatigue (TMF) behavior and life of P92 steel is investigated in this study. TMF tests are carried out under mechanical strain control with strain amplitudes of 0.4 0.4 , 0.6 0.6 , and 0.8 % 0.8\text{\%} , and temperature range of 550–650°C which is closely relevant to the operating condition in power plant. TMF tests are performed in a mechanical strain ratio of R = − 1 R=-1 and cycle time of 120 s. The fatigue life variation follows the sequence of N f 0 s < N f 20 s < N f 40 s {N}_{\text{f}}^{0\hspace{.1em}\text{s}}\lt {N}_{\text{f}}^{20\hspace{.1em}\text{s}}\lt {N}_{\text{f}}^{40\hspace{.1em}\text{s}} for the same mechanical strain amplitude. In addition, the influence of hold time on fatigue life decreases with the increasing strain amplitude. A continuous softening can be observed from the cyclic stress response under all test conditions. Fractographic and microstructural tests indicate that the fracture surfaces are characterized by a multi-source cracking initiation and an oxidation phenomenon. Furthermore, a modified Ostergren model is used to predict the fatigue life and achieves a good predicted result.

Abstract Compared with single-sided welding, double-sided welding can melt through thicker workpieces and improve the mechanical performance of the weld. In this work, laser welding with filler wire of 2195 Al–Li alloy plates is conducted via double-sided out-of-sync welding. By combining experiment and numerical simulation results, the influence laws of the weld’s mechanical properties are studied by considering the condition of both sides under different welding parameters. The results show that the welding speed is the key parameter determining the heat input of the weld. In the welds fabricated at slow welding speeds, the cooling rate is greater, resulting in accelerated solidification. The weld solidifies before hydrogen overflows from the weld pool, resulting in increased pore density and weakened mechanical properties. Therefore, welding parameters determine the heat input of the weld and subsequently the mechanical properties. It is shown that a special double-sided welding strategy can effectively control the heat input. Specifically, in contrast to those of the first, the welding parameters of the second side of the weld reduce the wire feeding speed when other parameters are held constant. Compared with the process strategy using identical double-sided parameters, this can slightly increase the heat input and reduce the defects in the weld, which can improve its mechanical properties. In the comparative experiment, the wire feeding speed was reduced from 5 to 3 mm·s−1, and the tensile strength of the weld was increased by 10%.